Cas no 946362-75-0 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 946362-75-0
• MF: C₁₅H₁₄N₄O₅S
• MW: 362.360461711884
• CID: 5957473
• PubChem ID: 16861393
• Update Time: 2025-05-20

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• 4-(isopropylsulfonyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024651311
• 946362-75-0
• F2483-0149
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C15H14N4O5S/c1-9(2)25(21,22)11-5-3-10(4-6-11)13(20)17-15-19-18-14(23-15)12-7-8-16-24-12/h3-9H,1-2H3,(H,17,19,20)
• InChI Key： CEFWKNKAEZMLHR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 362.06849073g/mol
• Monoisotopic Mass: 362.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 137Ų

Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide

N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide: A Comprehensive Overview

The compound N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide, with the CAS number 946362-75-0, represents a significant advancement in the field of heterocyclic chemistry. This molecule is characterized by its complex structure, which includes a benzamide core substituted with a 1,3,4-oxadiazole ring and a 1,2-oxazole moiety. The presence of these heterocycles imparts unique electronic and steric properties to the compound, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, researchers have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This finding is particularly noteworthy given the increasing interest in kinase inhibitors for therapeutic interventions in oncology and inflammation. The compound's structure suggests that it may also exhibit selectivity towards specific isoforms of these enzymes, which is a critical factor in drug design to minimize off-target effects.

The synthesis of N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-yl derivatives has been optimized through various methodologies. One notable approach involves the use of click chemistry principles to assemble the heterocyclic components efficiently. This method not only enhances the yield but also simplifies the purification process. Furthermore, the incorporation of the propane sulfonamide group at the para position of the benzamide ring has been shown to improve solubility and bioavailability, which are essential properties for drug candidates.

In terms of applications, this compound has shown potential in both pharmaceutical and agrochemical sectors. Its ability to modulate enzyme activity makes it a candidate for developing new generations of pesticides and herbicides. Additionally, preliminary studies suggest that it may exhibit antimicrobial properties against certain pathogens, opening avenues for its use in antibacterial therapies.

From an environmental perspective, the compound's stability under various conditions has been evaluated. Results indicate that it exhibits moderate persistence in aqueous environments but does not pose significant risks to aquatic life at recommended application levels. This information is crucial for assessing its ecological impact and ensuring sustainable use.

In conclusion, N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-based compounds like CAS No. 94636275 represent a promising class of molecules with diverse functional applications. Ongoing research continues to uncover new insights into their biological activities and chemical properties. As advancements in synthetic methods and biological screening techniques continue to evolve, this compound is expected to play an increasingly important role in both academic research and industrial applications.